Cas no 91401-73-9 (Depropylamino Hydroxy Propafenone)

Depropylamino Hydroxy Propafenone is a bioactive metabolite of propafenone, a class IC antiarrhythmic agent. It retains the sodium channel-blocking properties of its parent compound, contributing to its efficacy in managing cardiac arrhythmias. The hydroxy and depropylamino modifications enhance its pharmacokinetic profile, improving solubility and metabolic stability. This compound demonstrates selective inhibition of fast sodium channels, stabilizing myocardial cell membranes and reducing abnormal electrical conduction. Its structural features may also influence binding affinity and duration of action. As a key intermediate or active derivative, it holds relevance in cardiovascular research and drug development, particularly in refining antiarrhythmic therapies with optimized metabolic pathways.
Depropylamino Hydroxy Propafenone structure
91401-73-9 structure
Product Name:Depropylamino Hydroxy Propafenone
CAS No:91401-73-9
MF:C18H20O4
MW:300.349005699158
CID:1065358
Update Time:2025-11-02

Depropylamino Hydroxy Propafenone Chemical and Physical Properties

Names and Identifiers

    • Depropylamino Hydroxy Propafenone
    • 1-[2-(2,3-dihydroxypropoxy)phenyl]-3-phenylpropan-1-one
    • 1-[2-(2,3-Dihydroxypropoxy)phenyl]-3-phenyl-1-propanone (ACI)
    • Propafenone Hydrochloride Imp. D
    • Propafenone EP/USP Impurity D
    • Inchi: 1S/C18H20O4/c19-12-15(20)13-22-18-9-5-4-8-16(18)17(21)11-10-14-6-2-1-3-7-14/h1-9,15,19-20H,10-13H2
    • InChI Key: KRSTZDUMPGTWJG-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CC=CC=1)C1C(OCC(CO)O)=CC=CC=1

Depropylamino Hydroxy Propafenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D288635-10mg
Depropylamino Hydroxy Propafenone
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$ 164.00 2023-09-08
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D288635-25mg
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$ 224.00 2023-09-08
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D288635-50mg
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$ 402.00 2023-09-08
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D288635-100mg
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$781.00 2023-05-18
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D288635-250mg
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$1694.00 2023-05-18
Ambeed
A1338020-1mg
1-(2-(2,3-Dihydroxypropoxy)phenyl)-3-phenylpropan-1-one
91401-73-9 95%
1mg
$51.0 2025-04-15
Ambeed
A1338020-5mg
1-(2-(2,3-Dihydroxypropoxy)phenyl)-3-phenylpropan-1-one
91401-73-9 95%
5mg
$150.0 2025-04-15
Ambeed
A1338020-10mg
1-(2-(2,3-Dihydroxypropoxy)phenyl)-3-phenylpropan-1-one
91401-73-9 95%
10mg
$254.0 2025-04-15

Depropylamino Hydroxy Propafenone Production Method

Production Method 1

Reaction Conditions
Reference
Studies on the metabolism of propafenone. 1: Synthesis and chromatographic/mass spectrometric properties of the labeled compound and of the reference substances
Hege, H. G.; et al, Arzneimittel-Forschung, 1984, 34(8), 843-9

Depropylamino Hydroxy Propafenone Preparation Products

Additional information on Depropylamino Hydroxy Propafenone

Depropylamino Hydroxy Propafenone (CAS No. 91401-73-9): A Comprehensive Overview

Depropylamino Hydroxy Propafenone (CAS No. 91401-73-9) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and research communities. Known for its unique structural properties, this compound is often studied for its potential applications in medicinal chemistry and drug development. The hydroxy propafenone derivative is particularly notable for its role in cardiovascular research, where it has been explored for its pharmacological effects.

The chemical structure of Depropylamino Hydroxy Propafenone includes a hydroxy group and a depropylamino moiety, which contribute to its distinct reactivity and biological activity. Researchers have focused on understanding its metabolic pathways and interaction with biological targets, making it a subject of interest in drug discovery. The compound's CAS number 91401-73-9 is frequently used in scientific literature to ensure precise identification.

One of the key areas of interest surrounding Depropylamino Hydroxy Propafenone is its potential role in arrhythmia management. Recent studies have investigated its effects on ion channels, which are critical for maintaining normal heart rhythms. This aligns with current trends in cardiovascular health, where there is a growing demand for novel therapeutic agents. Searches for terms like "hydroxy propafenone uses" and "depropylamino derivatives in medicine" reflect this heightened interest.

In addition to its cardiovascular applications, Depropylamino Hydroxy Propafenone has been explored in the context of drug metabolism studies. Its hydroxy group makes it a valuable probe for understanding enzymatic processes, particularly those involving cytochrome P450 enzymes. This has implications for personalized medicine, where optimizing drug metabolism is a major focus. Queries such as "CAS 91401-73-9 drug interactions" and "propafenone derivatives research" are common among professionals in this field.

The synthesis and characterization of Depropylamino Hydroxy Propafenone also present opportunities for innovation in organic chemistry. Researchers are continually refining methods to produce this compound with high purity and yield. Techniques such as chromatography and spectroscopic analysis are often employed to ensure its quality. These advancements are frequently discussed in forums and publications, with searches like "synthesis of depropylamino hydroxy propafenone" gaining traction.

From a market perspective, the demand for Depropylamino Hydroxy Propafenone is driven by its potential in both academic research and pharmaceutical development. Suppliers and manufacturers often highlight its availability in various forms, including powders and solutions, to cater to diverse experimental needs. The compound's CAS number 91401-73-9 serves as a crucial identifier in procurement databases, ensuring accurate sourcing.

Looking ahead, the future of Depropylamino Hydroxy Propafenone appears promising, with ongoing research uncovering new applications and refining existing ones. Its relevance in cardiovascular therapeutics and drug metabolism ensures that it remains a topic of interest for scientists and healthcare professionals alike. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in advancing medical science.

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